Potassium formate Potassium formate Potassium formate is the potassium salt of formic acid. It has a role as a buffer. It is a potassium salt and a one-carbon compound. It derives from a formic acid.
Brand Name: Vulcanchem
CAS No.: 590-29-4
VCID: VC20833150
InChI: InChI=1S/CH2O2.K/c2-1-3;/h1H,(H,2,3);
SMILES: C(=O)[O-].[K+]
Molecular Formula: CH2KO2
Molecular Weight: 85.124 g/mol

Potassium formate

CAS No.: 590-29-4

Cat. No.: VC20833150

Molecular Formula: CH2KO2

Molecular Weight: 85.124 g/mol

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Potassium formate - 590-29-4

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Description Potassium formate is the potassium salt of formic acid. It has a role as a buffer. It is a potassium salt and a one-carbon compound. It derives from a formic acid.
CAS No. 590-29-4
Molecular Formula CH2KO2
Molecular Weight 85.124 g/mol
IUPAC Name potassium;formate
Standard InChI InChI=1S/CH2O2.K/c2-1-3;/h1H,(H,2,3);
Standard InChI Key SMQPUZSGLWKXAW-UHFFFAOYSA-N
Isomeric SMILES C(=O)[O-].[K+]
SMILES C(=O)[O-].[K+]
Canonical SMILES C(=O)O.[K]
Colorform COLORLESS GRANULES
COLORLESS RHOMBIC CRYSTALS
Melting Point 167.0 °C
167 °C

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